6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(3,4-dichlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C12H6Cl2N2O/c13-9-3-1-7(5-10(9)14)11-4-2-8(6-15)12(17)16-11/h1-5H,(H,16,17)
• InChI Key: JGSDPPNDXFQWIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC=C(C(=O)N2)C#N)Cl)Cl
• Molecular Formula: C12H6Cl2N2O
• Molecular Weight: 265.09 g/mol
• CAS No.: 142499-56-7

Description

6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C12H6Cl2N2O and its molecular weight is 265.09. The purity is usually 95%.
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Scientific Research Applications

Structural and Optical Characteristics

• Studies on pyrazolo pyridine derivatives, similar to the queried compound, have explored their thermal, structural, optical, and diode characteristics, revealing their monoclinic polycrystalline nature and potential use in photosensors due to their unique optical energy gaps and response to light (Zedan, El-Taweel, & El-Menyawy, 2020).

Synthesis and Characterization

• The synthesis and crystal structure determination of compounds closely related to the queried chemical have been detailed, showcasing the utility of X-ray diffraction and spectroscopy in confirming molecular structures and highlighting the diversity in the structural configurations of these compounds (Moustafa & Girgis, 2007).

Antimicrobial Studies

• Research on pyridine derivatives, including those structurally similar to the queried compound, has demonstrated their high antibacterial activity, suggesting potential applications in the development of new antibacterial agents (Sadeek, Zordok, El‐Attar, & Ibrahim, 2015).

Synthesis of Novel Compounds

• Novel pyridine derivatives have been synthesized and characterized, underscoring the importance of chemical synthesis in creating compounds with potential applications in various fields, including materials science and drug development (Khalifa, Al-Omar, & Ali, 2017).